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Compound of Interest

Compound Name: PPG-2 Hydroxyethyl cocamide
CAS No.: 201363-52-2
Cat. No.: B1164953
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

Abstract

PPG-2 Hydroxyethyl Cocamide is a non-ionic surfactant widely utilized in the cosmetic and
personal care industries for its emulsifying, thickening, and foam-boosting properties.[1][2][3] A
thorough understanding of its physicochemical characteristics is paramount for formulation
development, quality control, and ensuring product stability and performance. This technical
guide provides a comprehensive overview of the key physicochemical parameters of PPG-2
Hydroxyethyl Cocamide, detailed experimental protocols for their determination, and a logical

workflow for its complete characterization.

Physicochemical Properties

The fundamental physicochemical properties of PPG-2 Hydroxyethyl Cocamide are
summarized in the table below. These values represent typical specifications and may vary
slightly depending on the specific grade and manufacturer.
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Property

Value

Chemical Name

Poly(oxy(methyl-1,2-ethanediyl)), .alpha.-
hydro-.omega.-hydroxy-, ether with (2-

hydroxyethyl)coco amides

INCI Name

PPG-2 Hydroxyethyl Cocamide

CAS Number

68155-09-09

Molecular Formula

C23H47NO5 (representative)

Molecular Weight 417-430 g/mol
Clear to pale yellow, viscous liquid or semi-solid
Appearance
paste[3][4]
Odor Mild, characteristic fatty odor
. Soluble in water and surfactant systems;
Solubility ) o
dispersible in alcohols.
] ) High (Specific values are concentration and
Viscosity
temperature dependent)
Melting Point ~20-30°C
Boiling Point >150°C
Density ~0.95 - 1.00 g/cm3
pH (as is) 6.5-75
(Not explicitly found in searches, but expected
HLB Value to be in the range for O/W emulsifiers, likely 8-

18)

Experimental Protocols

A comprehensive physicochemical characterization of PPG-2 Hydroxyethyl Cocamide

involves a suite of analytical techniques. The following section details the methodologies for

key experiments.
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Physical Properties

2.1.1. Appearance and Odor

» Objective: To determine the physical state, color, and clarity of the substance at ambient
temperature.

o Methodology:

o Visually inspect a sample of PPG-2 Hydroxyethyl Cocamide in a clear, colorless
container under good lighting conditions.

o Record the physical state (e.g., viscous liquid, semi-solid paste).
o Describe the color (e.g., colorless, pale yellow, amber).
o Note the clarity (e.g., clear, hazy, opaque).

o Carefully waft the vapors towards the nose to assess the odor and describe it (e.g.,
odorless, mild, characteristic).

2.1.2. Solubility
o Objective: To determine the solubility of PPG-2 Hydroxyethyl Cocamide in various solvents.
e Methodology (based on OECD Guideline 105):

o Prepare a series of vials containing a known volume (e.g., 10 mL) of different solvents
(e.g., deionized water, ethanol, isopropanol, mineral oil).

o Incrementally add a known weight of PPG-2 Hydroxyethyl Cocamide to each vial.

o After each addition, securely cap the vial and agitate it vigorously for a set period (e.g., 1
minute) at a controlled temperature (e.g., 25°C).

o Visually inspect the solution for any undissolved material.

o The solubility is expressed as the maximum amount of solute that dissolves in a given
amount of solvent to form a saturated solution.
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2.1.3. Viscosity
e Objective: To measure the resistance to flow of PPG-2 Hydroxyethyl Cocamide.
o Methodology (based on ASTM D445):
o Use a rotational viscometer (e.g., Brookfield type) equipped with a suitable spindle.

o Bring the sample to a constant temperature (e.g., 25°C) in a thermostatically controlled
water bath.

o Immerse the spindle into the sample up to the marked level.
o Measure the torque required to rotate the spindle at a series of known speeds.

o The viscosity in centipoise (cP) or Pascal-seconds (Pa-s) is calculated from the torque
reading, spindle geometry, and rotational speed.

2.1.4. pH Determination

» Objective: To measure the acidity or alkalinity of PPG-2 Hydroxyethyl Cocamide.

e Methodology:
o Calibrate a pH meter using standard buffer solutions (pH 4, 7, and 10).
o If the sample is a liquid, directly immerse the pH electrode into the undiluted sample.
o If the sample is a semi-solid, prepare a 10% aqueous solution.

o Record the pH reading once it has stabilized.

Spectroscopic and Chromatographic Analysis

2.2.1. Fourier Transform Infrared (FTIR) Spectroscopy

o Objective: To identify the functional groups present in the PPG-2 Hydroxyethyl Cocamide
molecule.
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o Methodology:

o Obtain the FTIR spectrum of the sample using an Attenuated Total Reflectance (ATR)
accessory.

o Apply a small amount of the sample directly onto the ATR crystal.
o Record the spectrum over a range of 4000-400 cm™1.
o Expected Spectral Features:

o ~3300 cm~* (broad): O-H stretching vibration from the hydroxyl groups and N-H stretching
of the amide.

o ~2850-2960 cm~1: C-H stretching vibrations of the aliphatic chains.
o ~1640 cm~1: C=0 stretching vibration (Amide | band).
o ~1550 cm~*: N-H bending vibration (Amide Il band).

o ~1100 cm~1: C-O stretching vibrations of the ether linkages in the polypropylene glycol
chain.

2.2.2. Nuclear Magnetic Resonance (NMR) Spectroscopy
e Objective: To elucidate the detailed molecular structure of PPG-2 Hydroxyethyl Cocamide.
» Methodology:

o Dissolve a small amount of the sample in a suitable deuterated solvent (e.g., CDClIs or
DMSO-ds).

o Acquire *H and 3C NMR spectra using a high-resolution NMR spectrometer.
o Expected *H NMR Chemical Shifts (o, ppm):
o ~0.8-0.9: Terminal methyl protons of the fatty acid chain.

o ~1.1-1.4: Methylene protons of the polypropylene glycol chain and the fatty acid chain.
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o ~2.2-2.4: Methylene protons adjacent to the amide carbonyl group.

o ~3.3-3.7: Protons of the polypropylene glycol backbone and the hydroxyethyl group.

o Expected 13C NMR Chemical Shifts (&, ppm):
o ~14: Terminal methyl carbon of the fatty acid chain.
o ~22-32: Methylene carbons of the fatty acid chain.
o ~70-75: Carbons of the polypropylene glycol backbone.
o ~173: Carbonyl carbon of the amide group.
2.2.3. High-Performance Liquid Chromatography-Mass Spectrometry (HPLC-MS)

o Objective: To separate and identify the components of the PPG-2 Hydroxyethyl Cocamide
mixture and to determine its purity.

o Methodology:
o Column: C18 reversed-phase column (e.g., 150 mm x 4.6 mm, 5 um).
o Mobile Phase: A gradient of water (A) and acetonitrile (B), both with 0.1% formic acid.

o Gradient Program: Start with a high percentage of A, and gradually increase the
percentage of B over the run time.

o Flow Rate: 1.0 mL/min.

o Detection: Electrospray ionization (ESI) in positive ion mode coupled to a mass
spectrometer (MS).

o MS Analysis: Scan for a mass range that includes the expected molecular weights of the
components.

2.2.4. Gas Chromatography-Mass Spectrometry (GC-MS)
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o Objective: To analyze the fatty acid composition after hydrolysis and to detect any volatile
impurities.

e Methodology:

o Derivatization: Hydrolyze the amide bond and esterify the resulting fatty acids to their
corresponding fatty acid methyl esters (FAMES).

o Column: A non-polar or medium-polarity capillary column (e.g., DB-5ms, HP-5ms).
o Injector Temperature: 250°C.

o Oven Temperature Program: Start at a low temperature (e.g., 100°C), ramp up to a high
temperature (e.g., 300°C).

o Carrier Gas: Helium.

o Detection: Electron ionization (EIl) mass spectrometry.

Thermal Analysis

2.3.1. Thermogravimetric Analysis (TGA)

o Objective: To evaluate the thermal stability and decomposition profile of PPG-2
Hydroxyethyl Cocamide.

o Methodology:
o Place a small, accurately weighed sample into a TGA pan.

o Heat the sample at a constant rate (e.g., 10°C/min) under a controlled atmosphere (e.g.,
nitrogen).

o Record the weight loss as a function of temperature.
2.3.2. Differential Scanning Calorimetry (DSC)

o Objective: To determine thermal transitions such as the glass transition temperature (Tg) and
melting point (Tm).
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o Methodology:
o Seal a small, accurately weighed sample in a DSC pan.
o Heat the sample at a controlled rate (e.g., 10°C/min) and then cool it at the same rate.
o Record the heat flow into or out of the sample as a function of temperature.

Characterization Workflow

The following diagram illustrates a logical workflow for the comprehensive physicochemical
characterization of PPG-2 Hydroxyethyl Cocamide.
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Caption: Physicochemical characterization workflow for PPG-2 Hydroxyethyl Cocamide.

Conclusion

The comprehensive physicochemical characterization of PPG-2 Hydroxyethyl Cocamide is
essential for its effective and safe use in various formulations. The methodologies and workflow
presented in this guide provide a robust framework for researchers, scientists, and drug
development professionals to thoroughly assess the quality, purity, and performance-related
attributes of this versatile non-ionic surfactant. Adherence to standardized protocols ensures
data reliability and comparability, which are critical in a research and development setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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